Cas no 885227-03-2 (5-(2-hydroxyethoxy)-1H-Indole-2-carboxylic acid)
885227-03-2 structure
Product Name:5-(2-hydroxyethoxy)-1H-Indole-2-carboxylic acid
CAS No:885227-03-2
MF:C11H11NO4
MW:221.209343194962
CID:2114582
PubChem ID:18455622
Update Time:2025-04-21
5-(2-hydroxyethoxy)-1H-Indole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-(2-hydroxyethoxy)-1H-Indole-2-carboxylic acid
- SCHEMBL3033147
- DA-38777
- SZWCTYNCYXFHLB-UHFFFAOYSA-N
- 885227-03-2
- 5-[(2-Hydroxyethyl)oxy]-1H-indole-2-carboxylic acid
-
- Inchi: 1S/C11H11NO4/c13-3-4-16-8-1-2-9-7(5-8)6-10(12-9)11(14)15/h1-2,5-6,12-13H,3-4H2,(H,14,15)
- InChI Key: SZWCTYNCYXFHLB-UHFFFAOYSA-N
- SMILES: O(CCO)C1C=CC2=C(C=1)C=C(C(=O)O)N2
Computed Properties
- Exact Mass: 221.06880783Da
- Monoisotopic Mass: 221.06880783Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 82.6Ų
5-(2-hydroxyethoxy)-1H-Indole-2-carboxylic acid Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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